Cas no 26629-29-8 (Ethyl N-(trifluoroacetyl)-2-aminopropanoate)

• Product Name: Ethyl N-(trifluoroacetyl)-2-aminopropanoate
• CAS No: 26629-29-8
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 1428011
• Update Time: 2025-10-05

Ethyl N-(trifluoroacetyl)-2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(trifluoroacetyl)-, ethyl ester
• Ethyl N-(trifluoroacetyl)-2-aminopropanoate
• Alanine, N-(2,2,2-trifluoroacetyl)-, ethyl ester

• Inchi： 1S/C7H10F3NO3/c1-3-14-5(12)4(2)11-6(13)7(8,9)10/h4H,3H2,1-2H3,(H,11,13)/t4-/m0/s1
• InChI Key： ZCDYVEXWCKFMGY-BYPYZUCNSA-N
• SMILES： C(OCC)(=O)[C@H](C)NC(C(F)(F)F)=O

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Melting Point: 34-35 °C
• Boiling Point: 220.7±40.0 °C(Predicted)
• pka: 9.80±0.46(Predicted)

Additional information on Ethyl N-(trifluoroacetyl)-2-aminopropanoate

Ethyl N-(trifluoroacetyl)-2-aminopropanoate (CAS No. 26629-29-8): A Comprehensive Overview

Ethyl N-(trifluoroacetyl)-2-aminopropanoate, identified by the CAS registry number 26629-29-8, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is notable for its unique structural properties, which include a trifluoroacetyl group attached to an ethyl ester of 2-aminopropanoic acid. The trifluoroacetyl group, characterized by its three fluorine atoms bonded to a carbonyl carbon, imparts distinctive electronic and steric properties to the molecule. These properties make Ethyl N-(trifluoroacetyl)-2-aminopropanoate a valuable compound in fields such as pharmaceuticals, agricultural chemistry, and materials science.

The synthesis of Ethyl N-(trifluoroacetyl)-2-aminopropanoate involves a multi-step process that typically begins with the preparation of the corresponding amino acid derivative. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and minimize byproduct formation. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of Ethyl N-(trifluoroacetyl)-2-aminopropanoate lies in its potential as a building block for drug development. The trifluoroacetyl group is known to enhance the bioavailability and stability of pharmaceutical compounds, making it an attractive moiety for medicinal chemists. Recent studies have demonstrated that derivatives of this compound can serve as inhibitors for key enzymes involved in disease pathways, such as kinases and proteases. For example, a research team at the University of California reported that Ethyl N-(trifluoroacetyl)-2-aminopropanoate derivatives exhibit potent inhibitory activity against human topoisomerase IIα, a critical enzyme in cancer cell proliferation.

In addition to its pharmaceutical applications, Ethyl N-(trifluoroacetyl)-2-aminopropanoate has found utility in agricultural chemistry, particularly as a precursor for herbicides and insecticides. The compound's ability to modulate enzyme activity makes it a candidate for developing selective agrochemicals with reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry highlighted the potential of this compound as an inhibitor of acetylcholinesterase, an enzyme targeted by many pesticides. The researchers emphasized that Ethyl N-(trifluoroacetyl)-2-aminopropanoate derivatives could offer improved efficacy while minimizing off-target effects.

The physical and chemical properties of Ethyl N-(trifluoroacetyl)-2-aminopropanoate have been extensively characterized to facilitate its use in various applications. For instance, its solubility in organic solvents and its stability under physiological conditions make it suitable for formulation into drug delivery systems. Recent investigations into its thermodynamic properties have provided insights into its behavior under different environmental conditions, which is crucial for optimizing storage and transportation protocols.

From a materials science perspective, Ethyl N-(trifluoroacetyl)-2-aminopropanoate has been explored as a precursor for advanced polymers and coatings. The trifluoroacetyl group contributes to the hydrophobicity and durability of materials derived from this compound, making them ideal for applications in aerospace and electronics industries. A collaborative study between researchers at MIT and industry partners demonstrated that polymers synthesized from Ethyl N-(trifluoroacetyl)-2-aminopropanoate exhibit exceptional resistance to UV degradation and mechanical stress.

In conclusion, Ethyl N-(trifluoroacetyl)-2-aminopropanoate (CAS No. 26629-29-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and industrial innovation.